Cas no 172608-22-9 (Benzonitrile, 3-fluoro-4-[[5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy]-)

• Product Name: Benzonitrile, 3-fluoro-4-[[5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy]-
• CAS No: 172608-22-9
• MF: C₁₁H₅F₄N₃O
• MW: 271.170515775681
• CID: 6520482
• Update Time: 2025-07-23

Benzonitrile, 3-fluoro-4-[[5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-fluoro-4-[[5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy]-

• Inchi： 1S/C11H5F4N3O/c12-7-3-6(5-16)1-2-8(7)19-10-4-9(17-18-10)11(13,14)15/h1-4H,(H,17,18)
• InChI Key： UHHJRGVCNMASBC-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(OC2C=C(C(F)(F)F)NN=2)C(F)=C1

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 362.6±42.0 °C(Predicted)
• pka: 8.19±0.10(Predicted)

Additional information on Benzonitrile, 3-fluoro-4-[[5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy]-

Benzonitrile, 3-fluoro-4-[[5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy]- (CAS No. 172608-22-9): A Comprehensive Overview

Benzonitrile, 3-fluoro-4-[[5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy]-, identified by its CAS number 172608-22-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of a benzene ring substituted with a nitrile group, further functionalized with fluorine atoms and a pyrazole moiety. The structural features of this compound make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and crop protection chemicals.

The< strong>fluorine atoms incorporated into the molecule at the 3-position of the benzene ring and the 5-position of the pyrazole ring play a crucial role in modulating the electronic properties and biological activity of the compound. Fluorine substitution is a well-established strategy in medicinal chemistry, often employed to enhance metabolic stability, improve binding affinity to biological targets, and increase pharmacological efficacy. In the case of Benzonitrile, 3-fluoro-4-[[5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy]-, the presence of these fluorine atoms is likely to contribute to its unique chemical reactivity and functional versatility.

The< strong>pyrazole moiety is another key structural feature that adds to the complexity and potential utility of this compound. Pyrazoles are heterocyclic compounds that have been extensively studied for their diverse biological activities. They exhibit properties such as antimicrobial, anti-inflammatory, antiviral, and anticancer effects. The incorporation of a< strong>trifluoromethyl group at the 5-position of the pyrazole ring further enhances its pharmacological profile by increasing lipophilicity and reducing metabolic degradation. This combination of structural elements makes Benzonitrile, 3-fluoro-4-[[5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy]- an intriguing molecule for further exploration in drug discovery.

In recent years, there has been growing interest in developing novel agrochemicals that offer improved efficacy and environmental safety. The< strong>pyrazole-based compounds have shown great promise in this area due to their ability to interact with biological targets in plants and pests. The< strong>fluorine-containing derivatives of pyrazoles have been particularly noteworthy for their enhanced bioactivity and resistance to degradation. Benzonitrile, 3-fluoro-4-[[5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy]-, with its unique structural composition, could potentially serve as a lead compound for the development of next-generation agrochemicals.

The synthesis of< strong>Benzonitrile, 3-fluoro-4-[[5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy]- involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into aromatic rings is typically achieved through nucleophilic aromatic substitution (SNAr) or metal-catalyzed cross-coupling reactions. The synthesis of the< strong>pyrazole scaffold can be accomplished via condensation reactions between hydrazines and α-haloketones or α-haloesters. The subsequent coupling of these fragments to form the final product necessitates careful optimization to ensure high yield and purity.

The< strong>trifluoromethyl group is particularly challenging to introduce due to its high reactivity and tendency to undergo side reactions. Advanced synthetic methodologies such as palladium-catalyzed trifluoromethylation or copper-mediated processes are often employed to achieve this transformation efficiently. These techniques require specialized equipment and expertise but are essential for producing high-quality< strong>Benzonitrile, 3-fluoro-4-[[5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy]-.

Evaluation of the biological activity of< strong>Benzonitrile, 3-fluoro-4-[[5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy]- has been conducted using various in vitro and in vivo models. Preliminary studies suggest that this compound exhibits promising properties as an antimicrobial agent against certain bacterial strains. The presence of both< strong>fluorine and< strong>pyrazole moieties appears to contribute to its ability to disrupt microbial cell membranes and inhibit vital metabolic pathways. Further research is needed to fully elucidate its mechanism of action and assess its potential for therapeutic use.

In addition to its antimicrobial properties, there is growing evidence suggesting that< strong>Benzonitrile, 3-fluoro-4-[[5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy]- may have applications in other therapeutic areas. For instance, its structural similarity to known kinase inhibitors suggests that it could interfere with signaling pathways involved in cancer progression. The< strong>pyrazole-based compounds have been extensively studied for their ability to inhibit tyrosine kinases, which are overexpressed in many cancer cell lines. The additional fluorine substitution may enhance binding affinity and selectivity towards these targets.

The agrochemical potential of this compound cannot be overstated either. The combination of< strong>fluorine,< strong>pyrazole, and other functional groups makes it a versatile building block for designing novel herbicides, fungicides, and insecticides. These compounds are essential for modern agriculture, helping farmers protect their crops from pests and diseases while minimizing environmental impact. The development of new agrochemicals with improved efficacy and safety profiles remains a top priority in agricultural research.

The chemical stability and environmental fate of< strong>Benzonitrile, 3-fluoro-4-[[(trifluoromethyl)-1H-pyrazol -3 -yl]oxy]-benzonitrile are also critical considerations in its application as an agrochemical or pharmaceutical agent. Fluorinated compounds often exhibit enhanced resistance to degradation by environmental factors such as UV radiation or microbial action. This stability can be both an advantage and a disadvantage depending on the intended use; while it ensures prolonged activity at target sites, it also necessitates careful disposal methods to prevent environmental accumulation.

In conclusion,< strong>Benzonitrile, 3-fluoro -4-[[(trifluoromethyl)-1H-pyrazol -3 -yl]oxy]-benzonitrile (CAS No. 172608 -22 -9), represents a significant advancement in synthetic organic chemistry with potential applications across multiple industries including pharmaceuticals and agriculture . Its unique structural features , particularly the incorporation o f fluo rine an d pyra zole moieties , endow it with remarkable chemical reactivity an d functional versatility . Ongoing research efforts aim t o fully explo it these properties an d develop novel derivatives with enhanced therapeutic an d agrochemical efficacy . As our understanding o f molecular interactions continues t o evolve , compoun ds like thi s are poised t o play a crucial role i n shaping th e future o f medicinal an d agricultural science . p >